![molecular formula C19H15N3S3 B286343 4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine](/img/structure/B286343.png)
4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine is a heterocyclic compound that has been extensively studied for its potential in various scientific research applications. This compound is a thiazolopyridazine derivative and has shown promising results in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine is not fully understood. However, it has been suggested that the compound works by inhibiting various enzymes and proteins involved in various biochemical pathways. It has also been suggested that the compound works by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine has shown various biochemical and physiological effects in various studies. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine in lab experiments include its high purity and high yield. It is also a relatively stable compound and can be stored for long periods of time. However, the limitations of using this compound in lab experiments include its relatively high cost and limited availability.
Future Directions
There are many future directions for the study of 4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine. Some of these directions include further studies on its potential as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. There is also potential for the compound to be used in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields of research.
Synthesis Methods
The synthesis of 4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine involves the reaction of 2-aminothiophenol and 3,6-dibromo-1,2,4,5-tetrazine in the presence of a base. The intermediate product is then treated with benzyl bromide to obtain the final product. This synthesis method has been optimized and yields high purity and high yield of the compound.
Scientific Research Applications
4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine has been extensively studied for its potential in various scientific research applications. It has shown potential as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. It has also shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C19H15N3S3 |
---|---|
Molecular Weight |
381.5 g/mol |
IUPAC Name |
4,7-bis(benzylsulfanyl)-[1,3]thiazolo[4,5-d]pyridazine |
InChI |
InChI=1S/C19H15N3S3/c1-3-7-14(8-4-1)11-23-18-16-17(25-13-20-16)19(22-21-18)24-12-15-9-5-2-6-10-15/h1-10,13H,11-12H2 |
InChI Key |
VFQXIGHLAQMKNT-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CSC2=NN=C(C3=C2N=CS3)SCC4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NN=C(C3=C2N=CS3)SCC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.